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This technical guide provides an in-depth examination of the molecular mechanisms underlying

trifluoperazine (TFP)-induced apoptosis in neuronal cells. TFP, a classical antipsychotic

medication, has demonstrated a dual role, exhibiting both neuroprotective and neurotoxic

effects contingent on concentration and cellular context. At higher concentrations, TFP is a

potent inducer of apoptosis in neuronal cells through a complex interplay of signaling

cascades. This document outlines the core pathways, presents quantitative data from key

studies, details relevant experimental methodologies, and provides visual representations of

the signaling networks.

Core Signaling Pathways of Trifluoperazine-Induced
Neuronal Apoptosis
Trifluoperazine orchestrates neuronal apoptosis primarily through the intrinsic, or

mitochondrial, pathway. The key molecular events are initiated by cellular stress and converge
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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